2-[(2,5,6-trimethylpyrimidin-4-yl)amino]benzamide

• IUPAC Name: 2-[(2,5,6-trimethylpyrimidin-4-yl)amino]benzamide
• InChI: InChI=1S/C14H16N4O/c1-8-9(2)16-10(3)17-14(8)18-12-7-5-4-6-11(12)13(15)19/h4-7H,1-3H3,(H2,15,19)(H,16,17,18)
• InChI Key: SWMZNGMPKRSKRW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(N=C1NC2=CC=CC=C2C(=O)N)C)C
• Molecular Formula: C14H16N4O
• Molecular Weight: 256.30 g/mol

Description

Pyrimidine derivatives, such as the one you mentioned, are widely used in various fields due to their high degree of structural diversity. They are found in DNA, RNA, and are a central building block for a wide range of pharmacological applications.

Molecular Structure Analysis

The molecular structure of pyrimidine derivatives is characterized by a six-membered ring containing two nitrogen atoms. The specific structure of “2-[(2,5,6-trimethylpyrimidin-4-yl)amino]benzamide” would depend on the positions of the substituents on the pyrimidine ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-[(2,5,6-trimethylpyrimidin-4-yl)amino]benzamide” would depend on its specific structure. Generally, pyrimidine derivatives exhibit diverse chemical structures and have substantial interest for organic, medicinal, and biological chemists.

Mechanism of Action

The mechanism of action of pyrimidine derivatives can vary widely depending on their specific structure and the target they interact with. For instance, some pyrimidine-based drugs are known to inhibit certain enzymes, exhibiting antiviral, anti-inflammatory, and anticancer activities.

Future Directions

The field of pyrimidine derivatives is a subject of ongoing research, with potential for new synthetic methodologies and applications in various therapeutic disciplines.